
3-(4-chlorobutyl)-1H-indole-5-carbonitrile
material safety data sheet

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-(4-chlorobutyl)-1H-indole-5-

carbonitrile

Cat. No.: B143918 Get Quote

An In-Depth Technical Guide to the Material Safety and Handling of 3-(4-chlorobutyl)-1H-
indole-5-carbonitrile

Introduction

3-(4-chlorobutyl)-1H-indole-5-carbonitrile (CAS No. 143612-79-7) is a specialized

heterocyclic compound that has garnered significant attention in medicinal chemistry and

pharmaceutical development.[1] Its primary significance lies in its role as a pivotal intermediate

in the synthesis of Vilazodone, an FDA-approved medication for the treatment of major

depressive disorder.[2] The unique molecular architecture, featuring an indole nucleus, a cyano

group, and a reactive chlorobutyl side chain, makes it a versatile building block for creating

complex therapeutic agents.[1]

This guide is designed for researchers, scientists, and drug development professionals who

handle this compound. It moves beyond a standard Safety Data Sheet (SDS) to provide a

deeper, more contextual understanding of the material's hazards, the rationale behind safety

protocols, and best practices for its use in a research and development setting. The objective is

to empower scientific professionals with the knowledge to mitigate risks effectively, ensuring

both personal safety and the integrity of their experimental work.

Section 1: Chemical Identity and Physicochemical
Properties
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A precise understanding of a compound's identity and physical properties is the foundation of

safe laboratory practice. These parameters dictate its behavior under various conditions and

inform decisions regarding storage, handling, and emergency response.

Synonyms: 3-(4-Chlorobutyl)indole-5-carbonitrile, 3-(4-chlorobutyl)-5-cyanoindole[3][4]

Appearance: White to pale beige or yellow solid, often in powder or crystalline form.[1][5]

Property Value Source(s)

CAS Number 143612-79-7 [3]

Molecular Formula C₁₃H₁₃ClN₂ [3][6]

Molecular Weight 232.71 g/mol [3][4][6]

Melting Point 98 - 102 °C [1]

Boiling Point ~448.1 - 489.9 °C (Predicted) [7][8]

Purity Typically ≥97% (GC) [1]

Solubility
Soluble in Dimethylformamide

(DMF)

Topological Polar Surface Area 39.6 Å² [4][6]

Section 2: Hazard Identification and GHS
Classification
Based on aggregated GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) data, 3-(4-chlorobutyl)-1H-indole-5-carbonitrile is classified as a hazardous

substance.[4][8] The "Warning" signal word indicates a moderate level of hazard.

GHS Pictogram:

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]
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H332: Harmful if inhaled.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

Expert Analysis of Hazards: The combination of these H-statements points to a compound with

multiple routes of entry into the body (oral, dermal, inhalation) that can cause systemic toxic

effects. The primary risk is acute toxicity. Unlike highly corrosive materials where the danger is

immediate and localized tissue destruction, the primary threat here is systemic harm following

absorption. The irritant properties (H315, H319) serve as an early warning sign of exposure

and underscore the necessity of robust personal protective equipment.

Section 3: Risk Mitigation and Personal Protective
Equipment (PPE)
Managing the risks associated with this compound requires a multi-layered approach, best

described by the hierarchy of controls. The most effective measures involve engineering

solutions that minimize exposure, supplemented by administrative controls and, as the final line

of defense, appropriate PPE.
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Risk Mitigation Strategy for 3-(4-chlorobutyl)-1H-indole-5-carbonitrile

Engineering Controls
(Most Effective)

Administrative Controls
• Use in a certified chemical fume hood.

• Employ closed-system transfers where possible.
• Ensure adequate ventilation.

Personal Protective Equipment (PPE)
(Least Effective)

• Develop and follow Standard Operating Procedures (SOPs).
• Restrict access to authorized personnel.
• Provide comprehensive safety training.

• Label work areas clearly.

• Eye: Chemical safety goggles (conforming to EN 166 or NIOSH).
• Hands: Chemically resistant gloves (e.g., nitrile).

• Body: Lab coat, closed-toe shoes. Consider impervious clothing for large quantities.
• Respiratory: NIOSH-approved respirator if dust cannot be controlled by engineering means.
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Spill Detected

Alert Personnel & Evacuate Area

Don Appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Control Dust
(Gently cover with damp paper towels)

Collect Material
(Use absorbent pads or inert material like vermiculite)

Place in Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste & Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a solid chemical spill.
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Section 6: Fire and Explosion Hazard Data
While not classified as flammable, this compound will burn if involved in a fire. The primary

hazard stems from its decomposition products.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[9][10]A water spray can also be used to cool fire-exposed containers. [11]* Specific Hazards

from Combustion: Thermal decomposition can produce toxic and corrosive gases, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas. [11]*

Special Protective Actions for Firefighters: Firefighters must wear a self-contained breathing

apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and

combustion products. [9][11][12]

Section 7: Stability and Reactivity Profile
Chemical Stability: The product is considered chemically stable under recommended storage

conditions (cool, dry, dark). * Conditions to Avoid: Avoid the formation of dust and exposure

to excessive heat or moisture.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: As noted, hazardous decomposition products form

upon combustion, including NOx, COx, and hydrogen chloride gas. [11]

Conclusion
3-(4-chlorobutyl)-1H-indole-5-carbonitrile is an indispensable intermediate for the synthesis

of vital therapeutics. Its utility, however, is paired with moderate acute toxicity and irritant

properties that demand rigorous safety protocols. The core principles for its safe handling are

rooted in exposure prevention through a combination of engineering controls, diligent

administrative oversight, and the consistent, correct use of personal protective equipment. By

understanding the causality behind these safety measures, researchers can confidently and

safely leverage this compound's synthetic potential to advance the frontiers of drug discovery

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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